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Compound of Interest

Compound Name: 3-Ethoxyphenol

Cat. No.: B1664596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the purification of 3-Ethoxyphenol via

recrystallization. The protocols outlined below are designed to ensure a high-purity final

product, suitable for a range of research and development applications.

Introduction
Recrystallization is a fundamental technique for the purification of solid organic compounds.

The principle relies on the differential solubility of the target compound and its impurities in a

selected solvent or solvent system at varying temperatures. For 3-Ethoxyphenol, a compound

soluble in various organic solvents and insoluble in water, selecting an appropriate solvent

system is crucial for effective purification.[1][2] This guide details a robust protocol for the

recrystallization of 3-Ethoxyphenol, leveraging a mixed-solvent system of ethanol and water.

Data Presentation
The following table summarizes the key physical and chemical properties of 3-Ethoxyphenol,
which are critical for understanding its behavior during the recrystallization process.
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Property Value Source

Molecular Formula C8H10O2 [1]

Molecular Weight 138.16 g/mol [1]

Appearance Clear brown liquid [1][2]

Melting Point 28-31 °C [1]

Boiling Point 131 °C [1]

Water Solubility Insoluble [1][2]

Organic Solvent Solubility Soluble in ethanol and ether [2]

Experimental Protocols
This section provides a detailed, step-by-step methodology for the recrystallization of 3-
Ethoxyphenol. The procedure is based on established recrystallization techniques for phenolic

compounds and adapted for the specific properties of 3-Ethoxyphenol.

Materials and Equipment
Crude 3-Ethoxyphenol

Ethanol (95% or absolute)

Deionized Water

Erlenmeyer flasks (appropriate sizes)

Hot plate with magnetic stirring capability

Magnetic stir bar

Buchner funnel and filter flask

Filter paper

Ice bath
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Spatula

Glass stirring rod

Graduated cylinders

Protocol: Mixed-Solvent Recrystallization of 3-
Ethoxyphenol
This protocol utilizes a mixed-solvent system of ethanol and water. Ethanol is the "good"

solvent in which 3-Ethoxyphenol is readily soluble, while water acts as the "poor" solvent or

"anti-solvent" to induce crystallization.

Dissolution:

Place the crude 3-Ethoxyphenol (e.g., 5.0 g) into an appropriately sized Erlenmeyer flask

equipped with a magnetic stir bar.

Add a minimal amount of ethanol (e.g., 10-15 mL) to the flask.

Gently heat the mixture on a hot plate with continuous stirring.

Continue to add small portions of ethanol until the 3-Ethoxyphenol is completely

dissolved at a near-boiling temperature. Avoid adding a large excess of solvent to ensure

a good recovery yield.

Induction of Crystallization:

Once the solid is fully dissolved, slowly add deionized water dropwise to the hot solution

while stirring vigorously.

Continue adding water until the solution becomes faintly and persistently cloudy (turbid).

This indicates that the solution is saturated.

To ensure the impurities remain dissolved, add a few drops of hot ethanol back into the

solution until the cloudiness just disappears.

Cooling and Crystal Formation:
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Remove the flask from the hot plate and allow it to cool slowly to room temperature on a

heat-resistant surface. Slow cooling is essential for the formation of large, pure crystals.

Once the flask has reached room temperature, place it in an ice bath for at least 30

minutes to maximize the precipitation of the purified 3-Ethoxyphenol.

Isolation of Crystals:

Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with

a small amount of the cold ethanol/water filtrate.

Collect the crystals by vacuum filtration.

Wash the collected crystals with a small amount of ice-cold ethanol/water mixture to

remove any adhering impurities.

Drying:

Leave the crystals in the Buchner funnel with the vacuum on for a period to air-dry them

as much as possible.

Transfer the crystals to a watch glass or drying dish and allow them to dry completely in a

desiccator or a vacuum oven at a low temperature.

Purity and Yield Assessment:

Once dry, weigh the purified 3-Ethoxyphenol to calculate the percent recovery.

Determine the melting point of the recrystallized product. A sharp melting point close to the

literature value (28-31 °C) is indicative of high purity.

Mandatory Visualization
The following diagram illustrates the logical workflow of the recrystallization process for 3-
Ethoxyphenol.
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Step 1: Dissolution

Step 2: Induce Crystallization

Step 3: Cooling & Crystal Formation

Step 4: Isolation

Step 5: Drying & Analysis

Place crude 3-Ethoxyphenol in Erlenmeyer flask

Add minimal hot ethanol to dissolve

Heat & Stir

Add water dropwise until cloudy

Hot Solution

Add a few drops of hot ethanol to clarify

Cool to room temperature slowly

Place in ice bath

Collect crystals by vacuum filtration

Wash with ice-cold ethanol/water

Dry the purified crystals

Determine yield and melting point

Pure 3-Ethoxyphenol

Click to download full resolution via product page

Caption: Workflow for the recrystallization of 3-Ethoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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